Dimethyl-(3-piperidin-4-yl-pyrazin-2-yl)-amine dihydrochloride
Overview
Description
Scientific Research Applications
Synthesis of Pyrano and Pyrimidine Derivatives The synthesis of pyrano and pyrimidine derivatives was achieved through the reaction of ethyl 1-amino-8,8-dimethyl-5-(piperidin-1-yl)-8,9-dihydro-6H-pyrano[4,3-d]thieno[2,3-b]pyridine-2-carboxylate and related compounds with benzoyl isothiocyanate, leading to various thioureido derivatives and 2,2-dimethyl-5-(piperidin-1-yl)-10-thioxo-1,4,10,11-tetrahydro-2H-pyrano[4″,3″:4′,5′]pyrido-[3′,2′:4,5]thieno[3,2-d]pyrimidin-8(9H)-one among others. These derivatives underwent further transformations such as chlorination and amine substitution to obtain more complex structures (Paronikyan et al., 2016).
Molecular Structure and Interaction Analysis Molecular structure investigations of s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties were conducted using X-ray crystallography, Hirshfeld, and DFT calculations. This study revealed dominant intermolecular interactions such as H...H, N...H, and H...C contacts, providing insights into the molecular packing of these compounds. Furthermore, the electronic properties, as well as 1H- and 13C-NMR spectra of these derivatives, were predicted using DFT calculations, indicating that these compounds are polar and have significant interactions in their molecular structure (Shawish et al., 2021).
Optical Properties in Relation to Structure and Environment The impact of amine donors and nitrogen-based π-deficient heterocycles on the thermal, redox, UV–Vis absorption, and emission properties of various heterocyclic systems was thoroughly investigated. The study highlighted how the presence of di(pyrazin-2-yl)pyridine skeleton and various amino substituents (including piperidine) influences melting temperatures, electrochemical behavior, and fluorescence properties. These findings are crucial for understanding the structure-dependent and environment-responsive optical characteristics of these materials (Palion-Gazda et al., 2019).
Safety and Hazards
properties
IUPAC Name |
N,N-dimethyl-3-piperidin-4-ylpyrazin-2-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N4.2ClH/c1-15(2)11-10(13-7-8-14-11)9-3-5-12-6-4-9;;/h7-9,12H,3-6H2,1-2H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGPYEGQNUWGGNH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=CN=C1C2CCNCC2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20Cl2N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![3-(5-Chloro-4-methoxypyrimidin-2-yl)pyrazolo[1,5-a]pyrazine](/img/structure/B1469466.png)
![Methyl 4-(6-methylimidazo[1,2-a]pyridin-2-yl)benzoate](/img/structure/B1469475.png)
